Cas no 2759790-61-7 (4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 2759790-61-7
• MF: C₁₄H₁₃Br₂NO₂S
• MW: 419.131520986557
• CID: 5327899
• Update Time: 2025-10-31

4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(4-bromophenyl)-2,5-dimethylbenzenesulfonamide
• 4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C14H13Br2NO2S/c1-9-8-14(10(2)7-13(9)16)20(18,19)17-12-5-3-11(15)4-6-12/h3-8,17H,1-2H3
• InChI Key： NPHHABACILSIGD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(Br)C=C2)(=O)=O)=CC(C)=C(Br)C=C1C

Experimental Properties

• Density: 1.721±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 489.8±55.0 °C(Predicted)
• pka: 7.52±0.10(Predicted)

Additional information on 4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide

4-Bromo-N-(4-Bromophenyl)-2,5-Dimethylbenzene-1-Sulfonamide (CAS No. 2759790-61-7): A Comprehensive Overview

4-Bromo-N-(4-Bromophenyl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 2759790-61-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide is characterized by a benzene ring substituted with bromine atoms at the 4-position and a sulfonamide group attached to the 1-position. The presence of bromine atoms and the methyl groups contributes to the compound's unique physicochemical properties, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide has been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a potential therapeutic agent. Furthermore, toxicity studies have shown that 4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of 4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide involves a multi-step process that includes bromination, sulfonation, and amide formation reactions. The synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. This ensures that sufficient quantities of the compound can be produced for further preclinical and clinical studies.

In conclusion, 4-bromo-N-(4-bromophenyl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 2759790-61-7) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in clinical settings.